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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal

procedures for handling Dicyclohexyl ketone (CAS No. 119-60-8). Adherence to these

guidelines is critical for ensuring laboratory safety and responsible chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
Dicyclohexyl ketone is a combustible liquid that may cause skin and eye irritation.[1] While

specific toxicity data is limited, it is prudent to handle it as a potentially hazardous substance.[2]

Engineering controls, such as a certified chemical fume hood, should be the primary means of

exposure control.[2]

A comprehensive personal protective equipment strategy is mandatory. The following table

summarizes the required PPE for handling Dicyclohexyl ketone.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 (EU) or NIOSH (US)

standards).[2]

To protect against splashes

that can cause serious eye

irritation.

Skin Protection

Gloves: Butyl rubber gloves

are recommended for

extended contact. Neoprene

may be considered for shorter

durations. Nitrile gloves are

generally not recommended

for ketones. Protective

Clothing: A chemically resistant

lab coat or apron.[3] For large

quantities, impervious clothing

is advised.

To prevent skin contact. While

specific breakthrough data for

Dicyclohexyl ketone is

unavailable, data for similar

ketones indicates poor

resistance for nitrile gloves.

Butyl rubber generally offers

good resistance to ketones.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if working outside of

a fume hood or if there is a risk

of generating aerosols.

To prevent inhalation of

potentially irritating vapors.

Quantitative Data Summary
The following table summarizes key quantitative data for Dicyclohexyl ketone and related

safety information.
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Property Value Reference

CAS Number 119-60-8

Molecular Formula C₁₃H₂₂O

Molecular Weight 194.31 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 138 °C at 13 mmHg

Density 0.986 g/mL at 25 °C

Flash Point >110 °C (>230 °F)

Occupational Exposure Limits

No specific limits have been

established for Dicyclohexyl

ketone. For the related

compound, Cyclohexanone

(CAS 108-94-1), the following

limits are established: - OSHA

PEL: 50 ppm (200 mg/m³)

TWA - NIOSH REL: 25 ppm

(100 mg/m³) TWA - ACGIH

TLV: 20 ppm TWA, 50 ppm

STEL

Glove Breakthrough Time

(Estimated)

Butyl Rubber: > 116 minutes

(based on data for Methyl

Ethyl Ketone) Nitrile: Not

Recommended (general poor

resistance to ketones)

This is an estimate based on a

similar ketone. Specific testing

for Dicyclohexyl ketone is

recommended for critical

applications.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls

Fume Hood: All handling of Dicyclohexyl ketone must be conducted in a properly

functioning and certified chemical fume hood.
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Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.

Labeling: Clearly label all containers with the chemical name, "Dicyclohexyl ketone," and

appropriate hazard warnings.

Handling the Liquid
Don PPE: Before handling, put on all required personal protective equipment as outlined in

the table above.

Dispensing: When transferring or dispensing the liquid, use a funnel or other appropriate

tools to minimize splashing and vapor generation.

Container Management: Keep containers tightly closed when not in use to prevent the

escape of vapors.

Post-Handling
Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.

PPE Removal: Remove PPE carefully to avoid self-contamination.

Disposal Plan
All waste contaminated with Dicyclohexyl ketone is considered hazardous waste and must be

disposed of accordingly.

Waste Segregation and Collection
Waste Container: Collect all Dicyclohexyl ketone waste, including unused material and

contaminated items, in a designated, chemically compatible, and leak-proof container with a

secure lid.
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Labeling: Clearly label the waste container as "Hazardous Waste," with the full chemical

name "Dicyclohexyl ketone," and any other required hazard information.

No Mixing: Do not mix Dicyclohexyl ketone waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) department.

Disposal of Contaminated PPE
Gloves and Disposables: Contaminated gloves, wipes, and other disposable materials

should be collected in a sealed bag and placed in the designated hazardous waste

container.

Reusable PPE: Decontaminate reusable PPE, such as safety goggles and face shields,

according to your institution's established procedures before reuse.

Final Disposal
Licensed Disposal Company: The final disposal of Dicyclohexyl ketone waste must be

handled by a licensed hazardous waste disposal company.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. Contact your EHS office for guidance.

Emergency Procedures
Spill Response

Evacuate: In case of a large spill, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,

vermiculite, sand).

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.
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First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Caption: Safe handling workflow for Dicyclohexyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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